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Compound of Interest

Compound Name: 3,6,9,12-Tetraoxahexadecan-1-OL

Cat. No.: B073479 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Tetraethylene glycol

monobutyl ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for

tetraethylene glycol monobutyl ether (CAS No. 1559-34-8). The information is compiled and

presented to meet the specific needs of researchers, scientists, and professionals in drug

development, with a focus on clear data presentation, detailed experimental context, and visual

representations of key safety protocols.

Chemical Identification and Physical Properties
Tetraethylene glycol monobutyl ether is a colorless liquid used as a solvent and surfactant in

various industrial applications.[1] It is characterized by both hydrophilic and lipophilic

properties, enabling it to dissolve a range of polar and non-polar substances.[1]

Table 1: Physical and Chemical Properties of Tetraethylene Glycol Monobutyl Ether
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Property Value Source

Molecular Formula C12H26O5 [1][2]

Molecular Weight 250.33 g/mol [1][2]

CAS Number 1559-34-8 [2]

Appearance Colorless liquid [3]

Density 1.003 g/cm³ at 20°C [2][4]

Boiling Point 334.6°C at 760 mmHg [2][4]

Melting Point -33°C [4]

Flash Point 156.2°C [2][4]

Vapor Pressure 8.87 x 10⁻⁶ mmHg at 25°C [2][4]

Solubility in Water Miscible [4]

logP (Octanol-Water Partition

Coefficient)
0.84520 [2]

Refractive Index 1.442 [2]

Kinematic Viscosity 13.9 mm²/s at 20°C [4]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), tetraethylene glycol monobutyl ether is classified as causing serious eye irritation

(Category 2).[4]

Table 2: GHS Classification

Hazard Class Category Hazard Statement

Eye Irritation 2
H319: Causes serious eye

irritation
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Signal Word: Warning[4]

Hazard Pictogram:

alt text

Toxicological Data
Toxicological data is crucial for assessing the potential health effects of a substance. The

following table summarizes the available acute toxicity data for tetraethylene glycol monobutyl

ether.

Table 3: Acute Toxicity Data

Route of
Exposure

Species Test Value Source

Oral Rat LD50 5,175 mg/kg

No data was available for inhalation or dermal acute toxicity in the reviewed documents.

Summary of Toxicological Effects:

Eye Irritation: Causes serious eye irritation.[4]

Skin Irritation: The substance is considered to be a mild skin irritant.[3] Prolonged exposure

may lead to temporary discomfort.[5]

Ingestion: Ingestion may cause abdominal discomfort, nausea, and vomiting.[6] It may also

lead to aspiration pneumonitis if vomiting occurs.[3][4]

Central Nervous System: May produce central nervous system depression depending on the

concentration and duration of exposure.[6]

Other: High doses in sub-chronic oral studies on rats have shown histopathological liver

changes and testicular toxicity for similar glycol ethers.[3]
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Experimental Protocols
While detailed experimental protocols are not typically included in standard safety data sheets,

the following outlines the general methodologies used to obtain the cited toxicological data.

Acute Oral Toxicity (LD50):

Principle: The acute oral toxicity test provides information on the potential health hazards

that may arise from a single, short-term oral exposure to a substance. The LD50 (Lethal

Dose 50) is the statistically estimated dose of a chemical that is expected to cause death in

50% of a test animal population.

Methodology (General):

A group of laboratory animals (in this case, rats) is administered a single dose of the test

substance by gavage.

Several dose levels are typically tested, with a control group receiving the vehicle only.

The animals are observed for a specified period (e.g., 14 days) for signs of toxicity and

mortality.

The LD50 value is then calculated using appropriate statistical methods.

Eye Irritation:

Principle: This test evaluates the potential of a substance to cause irritation or damage to the

eye.

Methodology (General):

A small amount of the test substance is instilled into one eye of a test animal (historically,

rabbits were used). The other eye serves as a control.

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for signs of

irritation, such as redness, swelling, and discharge.

The severity of the irritation is scored according to a standardized system.
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Handling, Storage, and Emergency Procedures
Proper handling and storage are essential to minimize exposure and ensure safety. The

following diagrams illustrate the recommended procedures.

Safe Handling Procedures

Start Handling Ensure adequate ventilation
Wear appropriate PPE:

- Safety glasses
- Protective gloves

Avoid contact with eyes and skin Keep away from open flames Handling Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tetraethylene Glycol Monobutyl Ether.

Storage Requirements

Store in a tightly closed container

Store in a cool, dry, well-ventilated area

Store away from incompatible materials
(e.g., strong oxidants)

Click to download full resolution via product page

Caption: Key Storage Conditions for Tetraethylene Glycol Monobutyl Ether.
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First Aid Measures

Type of Exposure?

Eye Contact:
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do. Continue rinsing.
- Get medical attention.

Eyes

Skin Contact:
- Rinse skin with plenty of water or shower.

Skin

Ingestion:
- Rinse mouth.

- Do NOT induce vomiting.
Ingestion

Inhalation:
- Move to fresh air and rest.Inhalation

Click to download full resolution via product page

Caption: Decision Tree for First Aid Procedures.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

Engineering Controls:

Handle in a well-ventilated place.[4]

Ensure eyewash stations and safety showers are readily available.[7]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side shields or goggles.[4][8]
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Skin Protection: Wear protective gloves (e.g., nitrile or neoprene).[9][10]

Respiratory Protection: In case of insufficient ventilation, use a suitable respirator.[4]

Personal Protective Equipment (PPE) Hierarchy

Engineering Controls
(e.g., Ventilation)

Personal Protective Equipment

Eye/Face Protection
(Safety Glasses/Goggles)

Skin Protection
(Gloves)

Respiratory Protection
(Respirator, if needed)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Personal Protection.

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water fog or fine spray, foam, carbon dioxide, or dry

chemical extinguishers.[9]

Unsuitable Extinguishing Media: Do not use a forced water stream as it may spread the fire.

[9]

Specific Hazards: Combustible liquid.[4] Containers may build up pressure if exposed to

heat.[6]

Accidental Release:
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Personal Precautions: Wear specified protective equipment.[6]

Environmental Precautions: Do not allow the substance to enter drains, sewers, or

waterways.[6]

Containment and Cleanup: Soak up the material with an absorbent and place it in a chemical

waste container.[6]

Stability and Reactivity
Reactivity: Reacts with strong oxidants.[4]

Chemical Stability: Stable under normal conditions.[11]

Conditions to Avoid: Avoid heat sources and prolonged exposure to air and light, as

peroxides may form.[9][11]

Incompatible Materials: Strong acids, strong bases, and strong oxidizing agents.[9][10]

Hazardous Decomposition Products: Carbon monoxide and other oxides of carbon upon

combustion.[9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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